Tasidotin
Tasidotin
Tasidotin is a third generation, synthetic, water-soluble, pentapeptide analog of the marine depsipeptide dolastatin 15, with potential antimitotic and antineoplastic activities. Tasidotin and its metabolite, tasidotin C-carboxylate, suppress the dynamic instability behavior of the microtubules through a reduction of the shortening rate (disassembly); reduction of the switching frequency from growth to shortening; and by reducing microtubules growth time. This may eventually result in a reduction of cell growth.
Brand Name:
Vulcanchem
CAS No.:
192658-64-3
VCID:
VC0067612
InChI:
InChI=1S/C32H58N6O5/c1-19(2)24(33-28(40)25(20(3)4)35(10)11)30(42)36(12)26(21(5)6)31(43)38-18-14-16-23(38)29(41)37-17-13-15-22(37)27(39)34-32(7,8)9/h19-26H,13-18H2,1-12H3,(H,33,40)(H,34,39)/t22-,23-,24-,25-,26-/m0/s1
SMILES:
CC(C)C(C(=O)N(C)C(C(C)C)C(=O)N1CCCC1C(=O)N2CCCC2C(=O)NC(C)(C)C)NC(=O)C(C(C)C)N(C)C
Molecular Formula:
C32H58N6O5
Molecular Weight:
606.8 g/mol
Tasidotin
CAS No.: 192658-64-3
Main Products
VCID: VC0067612
Molecular Formula: C32H58N6O5
Molecular Weight: 606.8 g/mol
CAS No. | 192658-64-3 |
---|---|
Product Name | Tasidotin |
Molecular Formula | C32H58N6O5 |
Molecular Weight | 606.8 g/mol |
IUPAC Name | (2S)-N-tert-butyl-1-[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-3-methylbutanoyl]-methylamino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide |
Standard InChI | InChI=1S/C32H58N6O5/c1-19(2)24(33-28(40)25(20(3)4)35(10)11)30(42)36(12)26(21(5)6)31(43)38-18-14-16-23(38)29(41)37-17-13-15-22(37)27(39)34-32(7,8)9/h19-26H,13-18H2,1-12H3,(H,33,40)(H,34,39)/t22-,23-,24-,25-,26-/m0/s1 |
Standard InChIKey | QMCOCIWNMHBIIA-LROMGURASA-N |
Isomeric SMILES | CC(C)[C@@H](C(=O)N(C)[C@@H](C(C)C)C(=O)N1CCC[C@H]1C(=O)N2CCC[C@H]2C(=O)NC(C)(C)C)NC(=O)[C@H](C(C)C)N(C)C |
SMILES | CC(C)C(C(=O)N(C)C(C(C)C)C(=O)N1CCCC1C(=O)N2CCCC2C(=O)NC(C)(C)C)NC(=O)C(C(C)C)N(C)C |
Canonical SMILES | CC(C)C(C(=O)N(C)C(C(C)C)C(=O)N1CCCC1C(=O)N2CCCC2C(=O)NC(C)(C)C)NC(=O)C(C(C)C)N(C)C |
Description | Tasidotin is a third generation, synthetic, water-soluble, pentapeptide analog of the marine depsipeptide dolastatin 15, with potential antimitotic and antineoplastic activities. Tasidotin and its metabolite, tasidotin C-carboxylate, suppress the dynamic instability behavior of the microtubules through a reduction of the shortening rate (disassembly); reduction of the switching frequency from growth to shortening; and by reducing microtubules growth time. This may eventually result in a reduction of cell growth. |
Sequence | VVVPP |
Synonyms | BSF 223651 BSF-223651 BSF223651 ILX 651 ILX-651 ILX651 LU 223651 LU-223651 LU223651 syn-D cpd synthadotin tasidotin tasidotin hydrochloride |
PubChem Compound | 9895066 |
Last Modified | Nov 11 2021 |
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